Cas no 1236409-69-0 (1-(4-nitrophenyl)cyclobutane-1-carbonitrile)
1-(4-Nitrophenyl)cyclobutane-1-carbonitrile is a nitrophenyl-substituted cyclobutane derivative featuring a carbonitrile functional group. This compound is of interest in synthetic organic chemistry due to its rigid cyclobutane ring and electron-withdrawing nitro and nitrile groups, which make it a versatile intermediate for further functionalization. Its structural features enable applications in the synthesis of pharmacologically active molecules or materials with tailored electronic properties. The nitrile group offers reactivity for nucleophilic additions or cyclizations, while the nitro group can participate in reduction or substitution reactions. The compound's well-defined stereochemistry and stability under standard conditions make it suitable for controlled synthetic transformations.
1236409-69-0 structure
Product name:1-(4-nitrophenyl)cyclobutane-1-carbonitrile
1-(4-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Nitrophenyl)cyclobutanecarbonitrile
- 1-(4-nitrophenyl)cyclobutane-1-carbonitrile
- 1-(4-Nitro-phenyl)-cyclobutanecarbonitrile
- DB-201070
- CS-0443192
- EN300-1836104
- 1236409-69-0
- AKOS022179955
- AS-64621
- JHOHTGSVQASAEI-UHFFFAOYSA-N
- SCHEMBL3047350
- MFCD11036725
- 1-(4-nitrophenyl)-cyclobutanecarbonitrile
-
- MDL： MFCD11036725
- Inchi： InChI=1S/C11H10N2O2/c12-8-11(6-1-7-11)9-2-4-10(5-3-9)13(14)15/h2-5H,1,6-7H2
- InChI Key： JHOHTGSVQASAEI-UHFFFAOYSA-N
- SMILES： C1CC(C1)(C#N)C2=CC=C(C=C2)[N+](=O)[O-]
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 69.6Ų
1-(4-nitrophenyl)cyclobutane-1-carbonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N875527-250mg |
1-(4-Nitrophenyl)cyclobutanecarbonitrile |
1236409-69-0 | 97% | 250mg |
￥246.60 | 2022-09-01 | |
| Chemenu | CM369053-1g |
1-(4-Nitrophenyl)cyclobutanecarbonitrile |
1236409-69-0 | 95%+ | 1g |
$129 | 2023-01-19 | |
| Alichem | A019125233-5g |
1-(4-Nitrophenyl)cyclobutanecarbonitrile |
1236409-69-0 | 95% | 5g |
$1655.22 | 2023-09-03 | |
| eNovation Chemicals LLC | K15528-5g |
1-(4-nitrophenyl)cyclobutanecarbonitrile |
1236409-69-0 | 95% | 5g |
$754 | 2024-05-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N24960-5g |
1-(4-Nitrophenyl)cyclobutanecarbonitrile |
1236409-69-0 | 95% | 5g |
¥2198.0 | 2024-07-19 | |
| Enamine | EN300-1836104-10.0g |
1-(4-nitrophenyl)cyclobutane-1-carbonitrile |
1236409-69-0 | 10g |
$4114.0 | 2023-06-02 | ||
| Enamine | EN300-1836104-5.0g |
1-(4-nitrophenyl)cyclobutane-1-carbonitrile |
1236409-69-0 | 5g |
$2774.0 | 2023-06-02 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB01007-10g |
1-(4-nitrophenyl)cyclobutanecarbonitrile |
1236409-69-0 | 95% | 10g |
$422 | 2023-09-07 | |
| Enamine | EN300-1836104-5g |
1-(4-nitrophenyl)cyclobutane-1-carbonitrile |
1236409-69-0 | 5g |
$410.0 | 2023-09-19 | ||
| 1PlusChem | 1P00A1XW-250mg |
1-(4-NITROPHENYL)CYCLOBUTANECARBONITRILE |
1236409-69-0 | 97% | 250mg |
$59.00 | 2023-12-25 |
1-(4-nitrophenyl)cyclobutane-1-carbonitrile Related Literature
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
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Irene Anton-Sales,Anna Laromaine,Anna Roig Biomater. Sci., 2020,8, 2921-2930
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Michael K McMullen,Julie M Whitehouse,Gillian Shine,Peter A Whitton,Anthony Towell Food Funct., 2012,3, 931-940
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1236409-69-0)1-(4-nitrophenyl)cyclobutane-1-carbonitrile
Purity:99%
Quantity:5g
Price ($):338.0